3-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several structural components including a benzo[d][1,3]dioxol-5-yl group , a 1,3,4-oxadiazol-2-yl group, a thiophen-2-yl group, and a piperidine-1-carboxamide group. These groups are common in many organic compounds and can contribute to the compound’s overall properties.
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure. For example, the presence of the benzo[d][1,3]dioxol-5-yl group might influence the compound’s solubility and reactivity .Scientific Research Applications
Virtual Screening and Cancer Research
- Urokinase Receptor Targeting for Breast Cancer : A study conducted by Wang et al. (2011) in "Journal of Medicinal Chemistry" explored compounds targeting the urokinase receptor (uPAR), which led to the discovery of certain analogues. These compounds demonstrated potential in inhibiting breast cancer cell invasion, migration, adhesion, and angiogenesis, and showed promising results in reducing tumor volumes and metastasis in animal models (Wang et al., 2011).
Synthesis and Antimicrobial Studies
- Antibacterial Properties : A study by Khalid et al. (2016) in the "Journal of Saudi Chemical Society" focused on the synthesis of N-substituted derivatives of related compounds, which were tested for their antimicrobial properties against various bacteria, displaying moderate to significant activity (Khalid et al., 2016).
Antioxidant Activity
- Antioxidant Potential : Research conducted by Tumosienė et al. (2019) in "Molecules" synthesized novel derivatives and evaluated their antioxidant activities. Some compounds were found to have higher antioxidant activity than ascorbic acid (Tumosienė et al., 2019).
Synthesis and Characterization
- Chemical Synthesis and Characterization : Various studies like those by Talupur et al. (2021) and Abu‐Hashem et al. (2020) in "International Journal of Applied Research" and "Molecules", respectively, have explored the synthesis and detailed characterization of related compounds. These studies contribute significantly to the understanding of the chemical properties and potential applications of these compounds (Talupur et al., 2021), (Abu‐Hashem et al., 2020).
Biological Evaluations
- Biological Activity Analysis : Studies like the one by Khalid et al. (2016) and others have also focused on the biological evaluation of such compounds, including assessments of their enzyme inhibition capabilities and potential therapeutic applications (Khalid et al., 2016).
Properties
IUPAC Name |
3-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-N-thiophen-2-ylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O4S/c24-19(20-16-4-2-8-28-16)23-7-1-3-13(10-23)18-22-21-17(27-18)12-5-6-14-15(9-12)26-11-25-14/h2,4-6,8-9,13H,1,3,7,10-11H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCRUAYWYNCKIKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)NC2=CC=CS2)C3=NN=C(O3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.